Cas no 2361635-68-7 (Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1))

• Product Name: Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1)
• CAS No: 2361635-68-7
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 5457207
• PubChem ID: 139026433
• Update Time: 2025-06-29

Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3770193454
• 2-(1H-pyrazol-4-yl)phenol hydrochloride
• 2361635-68-7
• EN300-7434243
• 2-(1H-Pyrazol-4-yl)phenol;hydrochloride
• Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1)

• Inchi： 1S/C9H8N2O.ClH/c12-9-4-2-1-3-8(9)7-5-10-11-6-7;/h1-6,12H,(H,10,11);1H
• InChI Key： OLYLBVGBSDAEHV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1=CNN=C1.[H]Cl

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Additional information on Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1)

Comprehensive Analysis of Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1) (CAS No. 2361635-68-7)

The compound Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride (1:1), identified by its CAS No. 2361635-68-7, is a chemically synthesized derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a phenolic hydroxyl group with a pyrazole ring, offering unique reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, given its structural versatility and compatibility with modern medicinal chemistry techniques.

In recent years, the demand for heterocyclic compounds like 2-(1H-pyrazol-4-yl)phenol hydrochloride has surged due to their relevance in designing kinase inhibitors and anti-inflammatory agents. A 2023 study highlighted its utility in optimizing small-molecule therapeutics, aligning with the industry's shift toward targeted drug delivery systems. The hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo assays, making it a preferred choice for preclinical studies.

From a synthetic perspective, CAS 2361635-68-7 is often synthesized via Pd-catalyzed cross-coupling reactions, a method frequently discussed in organic chemistry forums. Its pyrazole-phenol hybrid structure allows for further functionalization, enabling researchers to explore structure-activity relationships (SAR). This adaptability has led to its inclusion in libraries for high-throughput screening (HTS), addressing growing interest in personalized medicine and AI-driven drug design.

Environmental and safety profiles of Phenol, 2-(1H-pyrazol-4-yl)-, hydrochloride are also under scrutiny. With increasing regulatory focus on green chemistry, labs are evaluating biodegradable alternatives for traditional reagents. While this compound is not classified as hazardous, its handling requires standard laboratory safety protocols, including proper ventilation and PPE—a topic frequently searched by chemistry students and industrial hygienists.

The commercial availability of 2361635-68-7 through specialty chemical suppliers has expanded, driven by its use in academic research and pharmaceutical development. Pricing trends reflect its niche status, with bulk purchases often linked to contract research organizations (CROs). For those sourcing this compound, verifying certificates of analysis (CoA) and HPLC purity data is essential—a practice emphasized in quality control (QC) discussions.

Looking ahead, 2-(1H-pyrazol-4-yl)phenol HCl may play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its dual functionality aligns with trends in fragment-based drug discovery, a hot topic in bioinformatics circles. As synthetic methodologies evolve, this compound’s relevance in hit-to-lead optimization is expected to grow, cementing its place in modern drug development pipelines.